3,5-Dimethylpyridine-2-sulfonyl fluoride

• IUPAC Name: 3,5-dimethylpyridine-2-sulfonyl fluoride
• InChI: InChI=1S/C7H8FNO2S/c1-5-3-6(2)7(9-4-5)12(8,10)11/h3-4H,1-2H3
• InChI Key: GKZXQRZREQWHOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)S(=O)(=O)F)C
• Molecular Formula: C7H8FNO2S
• Molecular Weight: 189.21 g/mol

Description

3,5-Dimethylpyridine-2-sulfonyl fluoride (DMPSF) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DMPSF is a potent inhibitor of serine proteases, which play a crucial role in numerous biological processes.

Scientific Research Applications

Fluorescent and Colorimetric Sensors

Researchers have developed novel 2,1,3-benzothiadiazole derivatives that act as selective fluorescent and colorimetric sensors for fluoride ions. These sensors exhibit high sensitivity and selectivity for fluoride ions, making them potentially useful for environmental monitoring and analysis (Wu et al., 2016).

Radiopharmaceutical Development

Sulfonyl fluoride-based prosthetic compounds have been investigated as potential 18F labelling agents for biomarkers in positron emission tomography (PET) chemistry. This research highlights the utility of sulfonyl fluorides in the development of radiopharmaceuticals for diagnostic imaging (Inkster et al., 2012).

Synthetic Chemistry

The facile preparation of 3-substituted-2,6-difluoropyridines using cesium fluoride demonstrates the relevance of sulfonyl fluoride derivatives in synthetic chemistry, offering simpler methods for producing complex organic compounds (Katoh et al., 2015).

Fluoride Sensing in Drinking Water

Lewis acidic stiborafluorenes have been synthesized for the fluorescence turn-on sensing of fluoride in drinking water at ppm concentrations. This research underscores the importance of sulfonyl fluoride derivatives in environmental monitoring and public health (Hirai & Gabbaï, 2014).

Electrophilic Fluorination

An efficient one-step radiosynthesis of [18F]FE-PE2I, a PET radioligand for imaging dopamine transporters, illustrates the role of sulfonyl fluorides in facilitating direct fluorination methods, thereby enhancing the synthesis of radioligands for PET applications (Stepanov et al., 2012).

Supramolecular Chemistry

Research into the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties demonstrates the influence of sulfonyl fluoride derivatives on the development of new materials with potential applications in electronics, optics, and more (Liu et al., 2013).